Cas no 2008714-41-6 (rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 2008714-41-6
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• MDL: MFCD28119165
• CID: 5247902
• PubChem ID: 118992708
• Update Time: 2025-10-28

rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenylmethoxycarbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid
• rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid

• MDL： MFCD28119165
• Inchi： 1S/C15H16F3NO4/c16-15(17,18)11-7-4-8-19(12(11)13(20)21)14(22)23-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,20,21)/t11-,12+/m1/s1
• InChI Key： NGJWSVHXSWUMJW-NEPJUHHUSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC[C@@H](C(F)(F)F)[C@H]1C(O)=O

Additional information on rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid

Professional Introduction to rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2008714-41-6)

The compound rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid, identified by the CAS registry number 2008714-41-6, is a structurally complex organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic applications. The presence of a benzyloxy carbonyl group and a trifluoromethyl substituent introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and bioactivity studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, including nucleophilic substitutions, ring-forming reactions, and stereocontrolled methodologies. The stereochemistry of the compound, specifically the (2R,3S) configuration, plays a critical role in determining its physical properties and biological interactions. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the molecular structure and confirm the stereochemical integrity of this compound.

The incorporation of a trifluoromethyl group into the piperidine ring significantly enhances the compound's stability and lipophilicity, which are desirable traits for drug candidates. This modification also influences the molecule's ability to interact with biological targets, such as enzymes or receptors, potentially leading to novel therapeutic applications. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators.

In terms of pharmacological applications, rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid has shown promise in preclinical models for its potential anti-inflammatory and analgesic properties. The benzyloxy carbonyl group contributes to the molecule's ability to modulate cellular signaling pathways involved in inflammation. Additionally, its carboxylic acid functionality provides opportunities for further chemical modification, such as esterification or amidation, to enhance bioavailability and target specificity.

From an environmental perspective, the synthesis and disposal of this compound have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production process, ensuring that waste generation is minimized and energy efficiency is maximized. These efforts align with global sustainability goals while maintaining high standards of chemical safety.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a building block for advanced materials science applications. Its unique combination of structural features makes it an attractive candidate for use in polymer synthesis or as a ligand in coordination chemistry. Furthermore, computational modeling techniques are being employed to predict its behavior under various reaction conditions, enabling more efficient design of synthetic routes.

In conclusion, rac-(2R,3S)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2008714-41-6) represents a versatile platform for chemical innovation across multiple disciplines. Its intricate structure provides ample opportunities for both fundamental research and applied development. As scientific understanding continues to grow, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.